Cas no 832738-24-6 (6-(heptafluoropropyl)-4-methyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 6-(heptafluoropropyl)-4-methyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 832738-24-6
• MF: C₁₀H₅F₇N₂S
• MW: 318.213925123215
• CID: 5226290
• Update Time: 2026-03-07

6-(heptafluoropropyl)-4-methyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(heptafluoropropyl)-4-methyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile
• 2-Mercapto-4-methyl-6-(perfluoropropyl)nicotinonitrile

• Inchi： 1S/C10H5F7N2S/c1-4-2-6(19-7(20)5(4)3-18)8(11,12)9(13,14)10(15,16)17/h2H,1H3,(H,19,20)
• InChI Key： ITMIFEMZYNEALI-UHFFFAOYSA-N
• SMILES： C1(=S)NC(C(F)(F)C(F)(F)C(F)(F)F)=CC(C)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3

Additional information on 6-(heptafluoropropyl)-4-methyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile

Professional Introduction to Compound with CAS No. 832738-24-6 and Product Name: 6-(heptafluoropropyl)-4-methyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile

The compound identified by the CAS number 832738-24-6 and the product name 6-(heptafluoropropyl)-4-methyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic derivatives, specifically featuring a pyridine core modified with a thioxo group and a nitrile substituent. The presence of a heptafluoropropyl moiety introduces unique electronic and steric properties, making it a promising candidate for various biological and chemical applications.

Recent research in medicinal chemistry has highlighted the importance of fluorinated compounds in enhancing pharmacological properties such as bioavailability, metabolic stability, and binding affinity. The heptafluoropropyl group in this molecule is particularly noteworthy due to its ability to modulate the electronic distribution across the pyridine ring. This modification can lead to improved interactions with biological targets, thereby increasing the compound's efficacy and selectivity.

The thioxo group at the 2-position of the dihydropyridine ring introduces a sulfur atom that can participate in hydrogen bonding and other non-covalent interactions. These interactions are crucial for the compound's binding affinity to biological receptors. Additionally, the carbonitrile substituent at the 3-position contributes to the molecule's overall polarity and solubility, which are essential factors in drug design. These structural features collectively enhance the compound's potential as a pharmacophore.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. The compound 6-(heptafluoropropyl)-4-methyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile has shown promise in preclinical studies as a potential modulator of enzyme activity and receptor binding. Its unique structural features make it an attractive candidate for further investigation in areas such as oncology, neurology, and anti-inflammatory therapies.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug discovery. The combination of a fluorinated alkyl group, a thioxo moiety, and a nitrile substituent provides a versatile platform for structural optimization. By modifying these functional groups, chemists can fine-tune the compound's pharmacological properties to achieve desired outcomes. This flexibility is particularly valuable in addressing complex diseases that require targeted interventions.

Advanced computational methods have been employed to study the interactions of this compound with biological targets. Molecular docking simulations have revealed that it can bind effectively to various enzymes and receptors, suggesting multiple potential therapeutic applications. These simulations have also provided insights into the compound's binding affinity and selectivity, which are critical factors in drug development.

The synthesis of 6-(heptafluoropropyl)-4-methyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the heptafluoropropyl group necessitates specialized synthetic strategies to ensure high yield and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound more efficiently, paving the way for larger-scale investigations.

Evaluation of this compound's pharmacokinetic properties is essential for determining its suitability as a drug candidate. Studies have shown that it exhibits favorable solubility and stability under physiological conditions, which are important for its absorption, distribution, metabolism, and excretion (ADME). These findings support its potential as an orally bioavailable therapeutic agent.

The safety profile of 6-(heptafluoropropyl)-4-methyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile is another critical consideration in its development. Preliminary toxicology studies have indicated that it is well-tolerated at moderate doses, suggesting low toxicity potential. However, further extensive studies are necessary to fully assess its safety profile before clinical trials can be initiated.

Future research directions include exploring derivatives of this compound with modified functional groups to enhance its pharmacological properties further. Additionally, investigating its mechanism of action will provide deeper insights into how it interacts with biological targets. These studies will be instrumental in advancing its development into a novel therapeutic agent.

In conclusion,6-(heptafluoropropyl)-4-methyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile represents a significant contribution to pharmaceutical chemistry due to its unique structural features and promising biological activity. Its potential as a scaffold for drug discovery makes it an exciting prospect for further investigation in various therapeutic areas.